3-Hydroxy-N-(4-methoxyphenyl)butanamide
CAS No.: 103677-67-4
VCID: VC0010912
Molecular Formula: C11H15NO3
Molecular Weight: 209.24 g/mol
* For research use only. Not for human or veterinary use.

Description | 3-Hydroxy-N-(4-methoxyphenyl)butanamide is a chemical compound with a molecular weight of 209.24 and the molecular formula . Synonyms for this substance include 3-Hydroxy-4'-methoxybutyranilide and 3-Hydroxy-N-(4-methoxyphenyl)butanamide . It falls under the scope of the European Union's definition of hazardous chemical and biological substances . Related compounds include N-Hydroxy-2(R)-[(4-methoxyphenyl)sulfonylamino]-3-methylbutanamide hydrochloride, which has a molecular formula of and a molecular weight of 429.9 g/mol . This compound is also known under the names CGS 27023A and MMI270B anhydrous . Another related compound is (2R)-4-[4-(2-fluoro-4-methoxyphenyl)-2-oxopyridin-1(2H)-yl]-N-hydroxy-2-methyl-2-(methylsulfonyl)butanamide, which has a molecular weight of 412.4 g/mol and a molecular formula of . In research contexts, professionals with experience in conducting comprehensive research, data analysis, and project management may find these compounds relevant . A research assistant's resume should showcase research skills, knowledge of research methodologies, and the ability to work independently . When preparing a resume, it is important to highlight expertise in research, academic accomplishments, and proficiency in research software or tools . |
---|---|
CAS No. | 103677-67-4 |
Product Name | 3-Hydroxy-N-(4-methoxyphenyl)butanamide |
Molecular Formula | C11H15NO3 |
Molecular Weight | 209.24 g/mol |
IUPAC Name | 3-hydroxy-N-(4-methoxyphenyl)butanamide |
Standard InChI | InChI=1S/C11H15NO3/c1-8(13)7-11(14)12-9-3-5-10(15-2)6-4-9/h3-6,8,13H,7H2,1-2H3,(H,12,14) |
Standard InChIKey | ALNDNTRJUIATNA-UHFFFAOYSA-N |
SMILES | CC(CC(=O)NC1=CC=C(C=C1)OC)O |
Canonical SMILES | CC(CC(=O)NC1=CC=C(C=C1)OC)O |
PubChem Compound | 13555107 |
Last Modified | Feb 18 2024 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume